t-Butyl 4-(1-methylpiperidine-4-yloxy)-3-(trifluoromethyl)phenylcarbamate

• Molecular Formula: C18H25F3N2O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: tert-butyl N-[4-(1-methylpiperidin-4-yl)oxy-3-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C18H25F3N2O3/c1-17(2,3)26-16(24)22-12-5-6-15(14(11-12)18(19,20)21)25-13-7-9-23(4)10-8-13/h5-6,11,13H,7-10H2,1-4H3,(H,22,24)
• InChI Key: OTLZOCGSBFCTEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1)OC2CCN(CC2)C)C(F)(F)F

Description

T-Butyl 4-(1-methylpiperidine-4-yloxy)-3-(trifluoromethyl)phenylcarbamate is a useful research compound. Its molecular formula is C18H25F3N2O3 and its molecular weight is 374.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(1-Methylpiperidine-4-yloxy)-3-(trifluoromethyl)benzoic acid (200 mg, 0.659 mmol) was dissolved in t-BuOH (6 mL) and then DPPA (0.21 mL, 0.989 mmol) and TEA (0.14 mL, 0.989 mmol) was added thereto. The reaction mixture was stirred at 90° C. for 23 hours, cooled to room temperature, and sat. NaHCO3 solution was added thereto. The aqueous layer was washed with ethyl acetate, and the combined organic layer was dried with Na2SO4, filtered and concentrated. The resulting mixture was purified by silica gel chromatography (DCM/MeOH=10/1) to obtain the title compound (82 mg, 45%).